Cas no 2172516-17-3 (5,5,5-trifluoro-2-methoxy-2-methylpentan-1-amine)

• Product Name: 5,5,5-trifluoro-2-methoxy-2-methylpentan-1-amine
• CAS No: 2172516-17-3
• MF: C₇H₁₄F₃NO
• MW: 185.187372684479
• CID: 5934778
• PubChem ID: 165505932
• Update Time: 2025-10-28

5,5,5-trifluoro-2-methoxy-2-methylpentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 5,5,5-trifluoro-2-methoxy-2-methylpentan-1-amine
• 2172516-17-3
• EN300-1293563

• Inchi： 1S/C7H14F3NO/c1-6(5-11,12-2)3-4-7(8,9)10/h3-5,11H2,1-2H3
• InChI Key： FOLAZMAFKXNTJX-UHFFFAOYSA-N
• SMILES： FC(CCC(C)(CN)OC)(F)F

Computed Properties

• Exact Mass: 185.10274856g/mol
• Monoisotopic Mass: 185.10274856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 35.2Ų

Additional information on 5,5,5-trifluoro-2-methoxy-2-methylpentan-1-amine

Comprehensive Analysis of 5,5,5-Trifluoro-2-methoxy-2-methylpentan-1-amine (CAS No. 2172516-17-3)

In the rapidly evolving field of fluorinated organic compounds, 5,5,5-trifluoro-2-methoxy-2-methylpentan-1-amine (CAS No. 2172516-17-3) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its trifluoromethyl group and methoxy substituent, is a subject of interest in pharmaceutical research, agrochemical development, and material science. Its molecular formula, C₇H₁₄F₃NO, highlights its versatility as a building block for more complex molecules.

The synthetic pathways for 5,5,5-trifluoro-2-methoxy-2-methylpentan-1-amine often involve multi-step reactions, including nucleophilic substitution and reduction processes. Researchers are particularly intrigued by its stereochemical configuration, which can influence its reactivity and biological activity. Recent studies have explored its potential as a chiral auxiliary in asymmetric synthesis, a topic frequently searched in academic and industrial circles. The compound's lipophilicity, enhanced by the trifluoromethyl group, makes it a candidate for improving drug bioavailability, a hot topic in medicinal chemistry.

From an application perspective, 5,5,5-trifluoro-2-methoxy-2-methylpentan-1-amine is being investigated for its role in designing next-generation pesticides and herbicides. The fluorine atoms in its structure contribute to increased metabolic stability, a key consideration in agrochemical formulations. Additionally, its potential use in liquid crystal materials and polymeric coatings has sparked interest in the materials science community, aligning with the growing demand for high-performance fluoropolymers.

Environmental and sustainability concerns surrounding fluorinated compounds have also made 5,5,5-trifluoro-2-methoxy-2-methylpentan-1-amine a subject of scrutiny. Researchers are actively exploring green synthesis methods and biodegradation pathways to address these challenges. This aligns with the broader industry trend toward eco-friendly chemicals, a frequently searched topic among environmentally conscious stakeholders.

In conclusion, 5,5,5-trifluoro-2-methoxy-2-methylpentan-1-amine (CAS No. 2172516-17-3) represents a fascinating intersection of chemistry, biology, and materials science. Its structural uniqueness and multifunctional applications position it as a compound of enduring relevance in scientific research and industrial innovation. As interest in fluorine chemistry continues to grow, this molecule is poised to play a pivotal role in shaping future advancements across multiple disciplines.